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Compound of Interest

Compound Name: Aplaviroc

Cat. No.: B1665140 Get Quote

For researchers, scientists, and drug development professionals handling Aplaviroc, a CCR5

entry inhibitor previously under investigation for HIV treatment, proper disposal is a critical

component of laboratory safety and environmental responsibility. Although the development of

Aplaviroc was discontinued in 2005 due to concerns of liver toxicity, its use in research

settings necessitates clear and safe disposal protocols.[1][2] While specific disposal guidelines

for Aplaviroc are not readily available, a comprehensive procedure can be established by

adhering to general principles of chemical and pharmaceutical waste management.

Core Principles for Aplaviroc Disposal
Given the historical context of Aplaviroc's development and the reasons for its discontinuation,

it should be handled as a potentially hazardous chemical. The primary goal is to prevent its

release into the environment and to ensure the safety of all personnel. The following

procedures are based on established guidelines for the disposal of investigational and

hazardous drugs.[3][4]

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE) and Handling:

Always wear appropriate PPE, including double chemotherapy gloves, a lab coat, and safety

goggles, when handling Aplaviroc.[4]
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Conduct all manipulations of the compound, including preparation for disposal, within a

certified chemical fume hood to minimize inhalation exposure.

2. Waste Segregation and Containment:

Do not mix Aplaviroc waste with other laboratory waste streams.[4]

All materials that have come into direct contact with Aplaviroc, including unused product,

contaminated labware (e.g., vials, pipette tips, gloves), and cleaning materials, must be

segregated as hazardous chemical waste.

Solid waste should be collected in a designated, leak-proof, and clearly labeled hazardous

waste container.

Liquid waste containing Aplaviroc should be collected in a separate, sealed, and

appropriately labeled hazardous waste container.

3. Decontamination of Work Surfaces:

Following any handling of Aplaviroc, thoroughly decontaminate all work surfaces. The

specific deactivating agent will depend on institutional protocols, but a common approach

involves a sequence of cleaning with a suitable solvent followed by a detergent solution.

4. Final Disposal Procedure:

All collected Aplaviroc waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste management company.[3][5]

Do not dispose of Aplaviroc down the drain or in the regular trash.[5][6]

Ensure that all waste containers are properly labeled with the contents ("Aplaviroc Waste"),

the associated hazards, and the date of accumulation.

Quantitative Data Summary
While specific quantitative disposal parameters for Aplaviroc are not published, the following

table summarizes key chemical and physical properties relevant to its handling and potential

environmental impact.
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Property Value Source

Molar Mass 577.722 g·mol−1 [1]

CAS Number 461443-59-4 [1]

Solubility
DMSO: 500 mg/mL (814.11

mM; with ultrasonic)
[7]

Experimental Protocols
As Aplaviroc's development was terminated, there are no publicly available, standardized

experimental protocols for its disposal or inactivation. The recommended procedure is to

adhere to the general guidelines for hazardous pharmaceutical waste disposal as outlined

above and to consult with your institution's EHS department for specific protocols.

Mandatory Visualizations
Aplaviroc Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Aplaviroc waste in a laboratory setting.
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Start: Aplaviroc Waste Generated
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Caption: A workflow diagram outlining the key steps for the safe disposal of Aplaviroc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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